Cas no 941900-42-1 (N-benzyl-2,4-dimethyl-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide)

• Product Name: N-benzyl-2,4-dimethyl-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide
• CAS No: 941900-42-1
• MF: C₂₂H₂₃ClN₂O₄S₂
• MW: 479.012022256851
• CID: 5776487
• PubChem ID: 16832233
• Update Time: 2025-10-12

N-benzyl-2,4-dimethyl-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-[(4-chlorophenyl)sulfonyl-methylamino]-2,4-dimethylbenzenesulfonamide
• AKOS024481142
• N-benzyl-2,4-dimethyl-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide
• N-benzyl-3-(4-chloro-N-methylphenylsulfonamido)-2,4-dimethylbenzenesulfonamide
• VU0493135-1
• F3247-0092
• 941900-42-1

• Inchi： 1S/C22H23ClN2O4S2/c1-16-9-14-21(30(26,27)24-15-18-7-5-4-6-8-18)17(2)22(16)25(3)31(28,29)20-12-10-19(23)11-13-20/h4-14,24H,15H2,1-3H3
• InChI Key： FWGQLQQBJLUKRG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N(C)C1C(C)=CC=C(C=1C)S(NCC1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 478.0787773g/mol
• Monoisotopic Mass: 478.0787773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 100Ų

Additional information on N-benzyl-2,4-dimethyl-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide

N-Benzyl-2,4-Dimethyl-3-(N-Methyl4-Chlorobenzenesulfonamido)Benzene-1-Sulfonamide: A Comprehensive Overview

The compound N-benzyl-2,4-dimethyl-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide, identified by the CAS number 941900-42-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzene ring substituted with multiple functional groups, including sulfonamides and methyl groups. The presence of these groups imparts unique chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have explored its ability to act as a building block for creating high-performance polymers with tailored properties, such as enhanced thermal stability and mechanical strength. These findings underscore the importance of understanding the molecular interactions and reactivity of this compound in various chemical environments.

In addition to its role in polymer synthesis, N-benzyl-2,4-dimethyl-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide has also been investigated for its potential in pharmaceutical applications. The sulfonamide group is known for its ability to form hydrogen bonds, which can influence drug solubility and bioavailability. Recent computational studies have demonstrated that this compound exhibits promising pharmacokinetic properties, making it a candidate for further exploration in drug discovery programs.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of intermediate sulfonamides and subsequent substitution reactions to introduce the benzyl group. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, are employed to confirm the structure and purity of the final product.

From an environmental perspective, there is growing interest in understanding the fate and behavior of this compound in natural systems. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is a critical factor for assessing its environmental impact. However, further research is needed to fully characterize its persistence and potential toxicity to aquatic organisms.

In conclusion, N-benzyl-2,4-dimethyl-3-(N-methyl4-chlorobenzenesulfonamido)benzene-1-sulfonamide (CAS No. 941900-42-1) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool for advancing research in materials science, pharmaceuticals, and environmental chemistry. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.